2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-[(3-methoxypyrazin-2-yl)methyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C11H18N4O2/c1-8(2)15(10(16)6-12)7-9-11(17-3)14-5-4-13-9/h4-5,8H,6-7,12H2,1-3H3
• InChI Key: AOLJBMNNNXOGHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=NC=CN=C1OC)C(=O)CN
• Molecular Formula: C11H18N4O2
• Molecular Weight: 238.29 g/mol

Description

2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide is a substituted acetamide derivative featuring a pyrazine heterocycle with a methoxy substituent at the 3-position and an isopropylamine moiety. Its synthesis typically involves multi-step reactions, including alkylation and amidation processes, as inferred from analogous compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide typically involves the following steps:

Formation of the pyrazine ring: Starting with a suitable pyrazine precursor, the methoxy group is introduced via a nucleophilic substitution reaction.

Introduction of the isopropyl group: The isopropyl group is added through an alkylation reaction using isopropyl halides under basic conditions.

Acetamide formation: The final step involves the formation of the acetamide group through an amidation reaction, where the amino group is reacted with an acyl chloride or anhydride.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes:

Controlled temperature and pressure: To maintain the stability of intermediates and the final product.

Use of catalysts: To enhance reaction rates and selectivity.

Purification techniques: Such as recrystallization or chromatography to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl or carbonyl group.

Reduction: The pyrazine ring can be reduced under specific conditions to form a dihydropyrazine derivative.

Substitution: The amino group can participate in nucleophilic substitution reactions to introduce different substituents.

Common Reagents and Conditions

Oxidizing agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing agents: Like sodium borohydride or lithium aluminum hydride for reduction reactions.

Nucleophiles: Including amines or thiols for substitution reactions.

Major Products Formed

Oxidation products: Hydroxylated or carbonyl derivatives of the original compound.

Reduction products: Dihydropyrazine derivatives.

Substitution products: Compounds with various substituents replacing the amino group.

Scientific Research Applications

2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide involves its interaction with specific molecular targets:

Molecular targets: Enzymes or receptors that the compound binds to, affecting their activity.

Pathways involved: The compound may modulate signaling pathways, leading to changes in cellular functions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to related acetamide derivatives and pyrazine/pyrimidine-containing molecules. Below is a detailed analysis:

Structural Analogues

A key analogue is 2-(3-(6-amino-2-(4-methylpiperazin-1-yl)pyrimidin-4-yl)phenoxy)-N-isopropylacetamide (Example 69 in EP 2 903 618 B1), which shares the N-isopropylacetamide backbone but differs in the heterocyclic core (pyrimidine vs. pyrazine) and substituents (piperazine vs. methoxy-pyrazine). Key distinctions include:

• Heterocyclic Core : Pyrazine (two nitrogen atoms at 1,4-positions) vs. pyrimidine (nitrogens at 1,3-positions). Pyrazine derivatives often exhibit lower basicity but higher metabolic stability compared to pyrimidines due to electronic differences .
• Substituent Effects : The 3-methoxy group on pyrazine may enhance solubility compared to the 4-methylpiperazine group in the pyrimidine analogue, which introduces steric bulk and basicity.

Property	2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide	2-(3-(6-amino-2-(4-methylpiperazin-1-yl)pyrimidin-4-yl)phenoxy)-N-isopropylacetamide
Core Heterocycle	Pyrazine (1,4-N)	Pyrimidine (1,3-N)
Key Substituent	3-Methoxy-pyrazine	4-Methylpiperazine-pyrimidine
Predicted Solubility	Moderate (polar methoxy group)	Lower (bulky piperazine)
Synthetic Yield	Not reported	39% (as per EP 2 903 618 B1)

Functional Group Comparisons

• Amide Linkage : Both compounds retain the N-isopropylacetamide group, critical for protease resistance and membrane permeability.
• Amino Groups: The primary amino group in the target compound may enhance reactivity in nucleophilic substitutions compared to the secondary amine in the pyrimidine analogue.

Biological Activity

2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide is a compound with significant potential in pharmaceutical applications, particularly in the fields of anti-inflammatory and anticancer research. Its structure features an amino group, an isopropyl moiety, and a pyrazine derivative, which contribute to its biological activity.

The biological activity of 2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. This compound may modulate biochemical pathways, influencing cellular processes that lead to therapeutic effects such as:

• Enzyme Inhibition : It may inhibit specific enzymes involved in inflammatory processes.
• Receptor Binding : The compound could bind to receptors that regulate cell growth and apoptosis, particularly in cancer cells.

Research Findings

Recent studies have highlighted the compound's potential in various biological assays:

• Anticancer Activity : In vitro studies on cancer cell lines such as MCF7 (breast cancer), SF-268 (brain cancer), and NCI-H460 (lung cancer) have shown promising results. The compound exhibited growth inhibition with IC50 values indicating effective cytotoxicity against these cell lines. For instance, derivatives of pyrazole compounds have shown IC50 values ranging from 3.79 µM to 42.30 µM against different cancer types .
• Anti-inflammatory Properties : Pyrazole derivatives, including those related to our compound, have been studied for their anti-inflammatory effects. They have demonstrated the ability to reduce inflammation markers in various models, suggesting a potential role in treating inflammatory diseases .
• Antioxidant Activity : Certain studies indicate that compounds similar to 2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide possess antioxidant properties, which can protect cells from oxidative stress .

Comparative Analysis

To better understand the efficacy of 2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide, a comparison with structurally similar compounds can be insightful:

Compound Name	Structure	Biological Activity	IC50 Values
2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide	Structure	Anticancer, Anti-inflammatory	Varies (see above)
(S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide	Structure	Anticancer	IC50 = 12.50 µM
Pyrazole Derivatives	Structure	Antioxidant, Anticancer	IC50 = 1.1 µM

This table illustrates that while the compound exhibits significant biological activity, its effectiveness can vary based on structural modifications.

Study 1: Cytotoxicity Evaluation

A study evaluated the cytotoxic effects of various pyrazole derivatives on human cancer cell lines. The findings indicated that compounds with similar structures to 2-Amino-N-isopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-acetamide showed enhanced cytotoxicity in specific cell lines compared to controls. The study concluded that structural modifications could lead to improved therapeutic profiles.

Study 2: Anti-inflammatory Effects

In another investigation, researchers assessed the anti-inflammatory properties of pyrazole-containing compounds in animal models of inflammation. The results demonstrated a significant reduction in inflammatory markers when treated with these compounds, highlighting their potential as therapeutic agents for inflammatory diseases.